Cas no 1431970-09-0 (5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid)

5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid structure
1431970-09-0 structure
Product Name:5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid
CAS No:1431970-09-0
MF:C11H17ClN2O3
MW:260.717282056808
MDL:MFCD25371193
CID:3057024
PubChem ID:90482896
Update Time:2025-04-21

5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid
    • 5-methyl-4-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid;hydrochloride
    • AKOS024392416
    • 5-Methyl-4-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
    • 5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride
    • 5-methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid hydrobromide
    • 5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid hydrochloride
    • 1431970-09-0
    • EN300-255471
    • G37789
    • MFCD25371193
    • MDL: MFCD25371193
    • Inchi: 1S/C11H16N2O3.ClH/c1-8-9(10(11(14)15)12-16-8)7-13-5-3-2-4-6-13;/h2-7H2,1H3,(H,14,15);1H
    • InChI Key: DOAUKZFDPVUHMJ-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C)=C(C(C(=O)O)=N1)CN1CCCCC1

Computed Properties

  • Exact Mass: 260.0927701Da
  • Monoisotopic Mass: 260.0927701Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6Ų

5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid Security Information

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